Cas no 49713-63-5 (4-Chloro-7-(methylsulfonyl)quinoline)

• Product Name: 4-Chloro-7-(methylsulfonyl)quinoline
• CAS No: 49713-63-5
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 4822194
• Update Time: 2025-04-23

4-Chloro-7-(methylsulfonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-(methylsulfonyl)quinoline

• Inchi： 1S/C10H8ClNO2S/c1-15(13,14)7-2-3-8-9(11)4-5-12-10(8)6-7/h2-6H,1H3
• InChI Key： RYBVSLSFFDDLJY-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=C(C=CC2=1)S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4

Additional information on 4-Chloro-7-(methylsulfonyl)quinoline

4-Chloro-7-(methylsulfonyl)quinoline (CAS No. 49713-63-5): A Versatile Quinoline Derivative with Broad Applications

4-Chloro-7-(methylsulfonyl)quinoline (CAS No. 49713-63-5) is a highly specialized quinoline derivative that has gained significant attention in pharmaceutical and materials science research. This compound, characterized by its unique chloro and methylsulfonyl functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules and advanced materials.

The molecular structure of 4-Chloro-7-(methylsulfonyl)quinoline features a quinoline core substituted at the 4-position with a chlorine atom and at the 7-position with a methylsulfonyl group. This specific arrangement contributes to its distinctive chemical properties, making it valuable for multiple applications. Researchers particularly value its electron-withdrawing characteristics and structural versatility in molecular design.

In pharmaceutical research, 4-Chloro-7-(methylsulfonyl)quinoline has emerged as a key building block for developing novel therapeutic agents. Recent studies highlight its potential in creating kinase inhibitors, a hot topic in cancer research, as well as antimicrobial compounds addressing the growing concern of antibiotic resistance. The compound's ability to modulate biological pathways makes it particularly interesting for drug discovery programs focusing on targeted therapies.

The materials science field has also benefited from applications of 4-Chloro-7-(methylsulfonyl)quinoline. Its unique electronic properties make it suitable for developing organic semiconductors and photovoltaic materials, aligning with current trends in sustainable energy solutions. Researchers are exploring its use in OLED technology and organic electronics, areas experiencing rapid growth due to increasing demand for flexible displays and energy-efficient devices.

Synthetic approaches to 4-Chloro-7-(methylsulfonyl)quinoline typically involve multi-step processes starting from basic quinoline precursors. Modern synthetic strategies emphasize atom economy and green chemistry principles, reflecting the chemical industry's shift toward more sustainable practices. Recent advancements have improved yields and reduced environmental impact, making the compound more accessible for research and development purposes.

Analytical characterization of 4-Chloro-7-(methylsulfonyl)quinoline employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, essential for research applications. The development of advanced analytical protocols has been crucial in establishing quality standards for this specialty chemical.

The market for quinoline derivatives like 4-Chloro-7-(methylsulfonyl)quinoline has shown steady growth, driven by increasing demand from the pharmaceutical and electronics sectors. Industry reports indicate expanding applications in medicinal chemistry and material science, with particular interest in its potential for developing next-generation therapeutics and advanced materials. The compound's versatility positions it well for future market opportunities.

Handling and storage of 4-Chloro-7-(methylsulfonyl)quinoline require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and storage recommendations to ensure safe laboratory practices.

Current research trends involving 4-Chloro-7-(methylsulfonyl)quinoline focus on exploring its potential in drug discovery and functional materials. The compound's unique properties continue to attract attention in academic and industrial research settings, with recent publications highlighting innovative applications in both life sciences and materials engineering. Its role as a versatile intermediate ensures ongoing interest from the scientific community.

For researchers seeking high-quality 4-Chloro-7-(methylsulfonyl)quinoline, several specialty chemical suppliers offer the compound in various quantities and purity grades. When sourcing this material, it's important to verify certificates of analysis and consider the supplier's reputation for quality and reliability in providing research chemicals to the scientific community.

The future outlook for 4-Chloro-7-(methylsulfonyl)quinoline appears promising, with potential applications expanding into emerging fields such as bioconjugation chemistry and molecular imaging. As research into quinoline derivatives continues to advance, this compound is likely to maintain its importance as a valuable tool for chemical innovation and discovery across multiple scientific disciplines.